Cas no 898414-31-8 (N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzamide)

• Product Name: N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzamide
• CAS No: 898414-31-8
• MF: C₂₂H₂₉N₃O₂
• MW: 367.484565496445
• CID: 5482041
• Update Time: 2025-08-05

N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-4-methylbenzamide
• N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzamide

• Inchi： 1S/C22H29N3O2/c1-17-4-6-19(7-5-17)22(26)23-16-21(25-14-12-24(2)13-15-25)18-8-10-20(27-3)11-9-18/h4-11,21H,12-16H2,1-3H3,(H,23,26)
• InChI Key： JKQPPOLNTYJJDP-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(OC)C=C1)N1CCN(C)CC1)(=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzamide

Recent Advances in the Study of N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzamide (CAS: 898414-31-8)

The compound N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzamide (CAS: 898414-31-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent modulator of specific biochemical pathways, particularly those involving neurotransmitter systems. Its unique chemical structure, featuring a methoxyphenyl group and a methylpiperazine moiety, contributes to its high affinity for certain receptor targets. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding mechanisms and optimize its pharmacological profile.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzamide exhibits selective inhibition of key enzymes involved in neurodegenerative diseases. The study utilized high-throughput screening and X-ray crystallography to confirm the compound's binding mode, providing a structural basis for further drug development.

Another significant advancement comes from a preclinical trial investigating the compound's efficacy in cancer therapy. Preliminary results indicate that it may act as a dual inhibitor, targeting both kinase and histone deacetylase activities. This dual mechanism suggests potential applications in treating resistant forms of cancer, although further in vivo studies are required to validate these findings.

The synthesis of N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzamide has also seen improvements, with recent protocols emphasizing greener chemistry approaches. A study in Organic Process Research & Development reported a scalable and environmentally friendly synthesis route, reducing the use of hazardous solvents and improving overall yield. This advancement is critical for facilitating large-scale production and future clinical trials.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Researchers are currently exploring prodrug strategies and formulation technologies to address these issues. Additionally, comprehensive toxicology studies are needed to ensure its safety profile meets regulatory standards.

In conclusion, N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzamide represents a promising candidate for multiple therapeutic areas. Its unique chemical structure and versatile pharmacological effects make it a valuable subject for ongoing research. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for novel treatments in neurology and oncology.